Cas no 1354939-73-3 (3-(pyridin-3-yl)-1,2-oxazol-5-ol)

• Product Name: 3-(pyridin-3-yl)-1,2-oxazol-5-ol
• CAS No: 1354939-73-3
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD21334968
• CID: 4589726
• Update Time: 2025-06-09

3-(pyridin-3-yl)-1,2-oxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-3-yl)-1,2-oxazol-5-ol
• 5-Hydroxy-3-(3-pyridyl)isoxazole
• 3-(pyridin-3-yl)-1,2-oxazol-5-ol

• MDL： MFCD21334968
• Inchi： 1S/C8H6N2O2/c11-8-4-7(10-12-8)6-2-1-3-9-5-6/h1-5,11H
• InChI Key： LEOBNXWUCOOBBB-UHFFFAOYSA-N
• SMILES： O1C(O)=CC(C2=CC=CN=C2)=N1

Additional information on 3-(pyridin-3-yl)-1,2-oxazol-5-ol

Recent Advances in the Study of 3-(pyridin-3-yl)-1,2-oxazol-5-ol (CAS: 1354939-73-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(pyridin-3-yl)-1,2-oxazol-5-ol (CAS: 1354939-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyridine and oxazole moiety, has been explored for its role in modulating various biological targets, including kinases, receptors, and enzymes. Recent studies have highlighted its utility as a scaffold for drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents.

One of the key areas of research involving 3-(pyridin-3-yl)-1,2-oxazol-5-ol is its potential as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique binding mode that could be exploited for the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, 3-(pyridin-3-yl)-1,2-oxazol-5-ol has also been investigated for its anti-inflammatory effects. A recent preclinical study published in European Journal of Pharmacology reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a lead compound for the development of novel anti-inflammatory drugs.

Another promising application of 3-(pyridin-3-yl)-1,2-oxazol-5-ol is in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored the compound's activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives of this compound exhibited broad-spectrum antibacterial activity, particularly against Gram-positive pathogens such as Staphylococcus aureus and Enterococcus faecalis. The study also highlighted the compound's low cytotoxicity to mammalian cells, making it a promising candidate for further development.

Despite these promising findings, challenges remain in the optimization of 3-(pyridin-3-yl)-1,2-oxazol-5-ol for clinical applications. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural modifications and pharmacokinetic studies. However, the compound's versatile scaffold and demonstrated biological activities make it a valuable tool for medicinal chemists and a focal point for future research in drug discovery.

In conclusion, 3-(pyridin-3-yl)-1,2-oxazol-5-ol (CAS: 1354939-73-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation into its mechanisms of action and optimization for clinical use. Future studies should focus on addressing the current limitations and exploring its full potential in various disease contexts.